Cas no 1804697-42-4 (3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-acetic acid)

3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-acetic acid is a specialized pyridine derivative with a unique structural configuration, featuring a cyano group at the 3-position and a difluoromethyl substituent at the 6-position. The acetic acid moiety at the 2-position enhances its reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms contributes to improved metabolic stability and bioavailability, while the cyano group offers versatility for further functionalization. This compound is particularly useful in the development of active ingredients requiring selective fluorination and heterocyclic modifications. Its well-defined purity and stability under standard conditions ensure consistent performance in synthetic applications.

3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-acetic acid structure

1804697-42-4 structure

Product Name:3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-acetic acid

CAS No:1804697-42-4

MF:C₁₀H₈F₂N₂O₂

MW:226.179529190063

CID:4876990

Update Time:2025-05-26

3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

- 3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-acetic acid
- Inchi： 1S/C10H8F2N2O2/c1-5-2-8(10(11)12)14-7(3-9(15)16)6(5)4-13/h2,10H,3H2,1H3,(H,15,16)
- InChI Key： MPWZXFTYXQUBHV-UHFFFAOYSA-N
- SMILES： FC(C1=CC(C)=C(C#N)C(CC(=O)O)=N1)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 313
XLogP3: 1.1
Topological Polar Surface Area: 74

3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029041230-1g	3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-acetic acid	1804697-42-4	97%	1g	$1,504.90	2022-04-01

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Additional information on 3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-acetic acid

Introduction to 3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-acetic acid (CAS No. 1804697-42-4)

3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-acetic acid (CAS No. 1804697-42-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The presence of a cyano group, difluoromethyl moiety, and a methyl substituent on the pyridine ring imparts distinct chemical and biological properties, making it a subject of extensive study.

The chemical structure of 3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-acetic acid is defined by its molecular formula C₁₁H₉F₂N₂O₂. The cyano group (-CN) is known for its strong electron-withdrawing properties, which can influence the compound's reactivity and stability. The difluoromethyl (-CF₂H) substituent adds further complexity, contributing to the compound's lipophilicity and metabolic stability. The methyl group (-CH₃) on the pyridine ring enhances the overall hydrophobicity, which can affect its solubility and bioavailability.

In recent years, 3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-acetic acid has been investigated for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory effects on enzymes such as histone deacetylases (HDACs) and kinases, which are implicated in cancer and inflammatory diseases.

The pharmacological profile of 3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-acetic acid has been explored through both in vitro and in vivo experiments. In vitro assays have demonstrated its ability to selectively inhibit target enzymes with high potency and selectivity. These findings have been corroborated by in vivo studies, where the compound has shown promising therapeutic effects in animal models of cancer and inflammation. The favorable pharmacokinetic properties, including good oral bioavailability and low toxicity, further support its potential as a drug candidate.

The structural modifications of 3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-acetic acid have also been a focus of research to optimize its biological activity and pharmacological properties. For example, the introduction of additional functional groups or changes in the substituents on the pyridine ring can enhance its binding affinity to target proteins or improve its metabolic stability. These efforts aim to develop more effective derivatives with enhanced therapeutic potential.

Beyond its direct therapeutic applications, 3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-acetic acid has also been studied for its use as a tool compound in chemical biology research. Its unique structure makes it an ideal probe for investigating the function and regulation of specific enzymes and signaling pathways. By using this compound as a chemical probe, researchers can gain insights into the molecular mechanisms underlying various diseases, which can inform the development of new therapeutic strategies.

The synthesis of 3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-acetic acid has been optimized to improve yield and purity. Various synthetic routes have been reported, including multistep processes involving selective functional group transformations and coupling reactions. These methods have enabled the efficient production of the compound on both laboratory and industrial scales, facilitating its widespread use in research and development.

In conclusion, 3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-acetic acid (CAS No. 1804697-42-4) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent or tool compound. Ongoing research continues to explore its full range of applications and optimize its performance for clinical use.